Ethyl 4-{3-[(2,4-dimethoxyphenyl)amino]-3-oxopropyl}piperazine-1-carboxylate

• Molecular Formula: C18H27N3O5
• Molecular Weight: 365.4 g/mol
• IUPAC Name: ethyl 4-[3-(2,4-dimethoxyanilino)-3-oxopropyl]piperazine-1-carboxylate
• InChI: InChI=1S/C18H27N3O5/c1-4-26-18(23)21-11-9-20(10-12-21)8-7-17(22)19-15-6-5-14(24-2)13-16(15)25-3/h5-6,13H,4,7-12H2,1-3H3,(H,19,22)
• InChI Key: ITDMCJHTXOKTTP-UHFFFAOYSA-N
• SMILES: CCOC(=O)N1CCN(CC1)CCC(=O)NC2=C(C=C(C=C2)OC)OC

Description

Ethyl 4-{3-[(2,4-dimethoxyphenyl)amino]-3-oxopropyl}piperazine-1-carboxylate, also known as EDP or Compound 1, is a synthetic compound with potential therapeutic applications. It belongs to the class of piperazine derivatives and has been extensively studied for its pharmacological properties in recent years.

Mechanism of Action

The mechanism of action of Ethyl 4-{3-[(2,4-dimethoxyphenyl)amino]-3-oxopropyl}piperazine-1-carboxylate is not fully understood. However, it has been shown to inhibit the activity of histone deacetylases (HDACs). HDACs are enzymes that regulate gene expression by removing acetyl groups from histones, which leads to the repression of gene transcription. Inhibition of HDACs by Ethyl 4-{3-[(2,4-dimethoxyphenyl)amino]-3-oxopropyl}piperazine-1-carboxylate leads to the upregulation of genes involved in cell cycle arrest, apoptosis, and differentiation. Ethyl 4-{3-[(2,4-dimethoxyphenyl)amino]-3-oxopropyl}piperazine-1-carboxylate also inhibits the activity of phosphodiesterase 4 (PDE4), an enzyme that regulates the levels of cyclic adenosine monophosphate (cAMP) in cells. Inhibition of PDE4 by Ethyl 4-{3-[(2,4-dimethoxyphenyl)amino]-3-oxopropyl}piperazine-1-carboxylate leads to an increase in cAMP levels, which has anti-inflammatory effects.
Biochemical and Physiological Effects
Ethyl 4-{3-[(2,4-dimethoxyphenyl)amino]-3-oxopropyl}piperazine-1-carboxylate has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells, induce apoptosis in cancer cells, and reduce the expression of anti-apoptotic proteins. Ethyl 4-{3-[(2,4-dimethoxyphenyl)amino]-3-oxopropyl}piperazine-1-carboxylate has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and reducing the infiltration of immune cells into inflamed tissues. In addition, Ethyl 4-{3-[(2,4-dimethoxyphenyl)amino]-3-oxopropyl}piperazine-1-carboxylate has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

Ethyl 4-{3-[(2,4-dimethoxyphenyl)amino]-3-oxopropyl}piperazine-1-carboxylate has several advantages for lab experiments. It is easy to synthesize and purify, and it has good stability in solution. It has also been shown to have a low toxicity profile in vitro and in vivo. However, Ethyl 4-{3-[(2,4-dimethoxyphenyl)amino]-3-oxopropyl}piperazine-1-carboxylate has some limitations for lab experiments. It is a relatively new compound, and its pharmacological properties are not fully understood. It also has limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on Ethyl 4-{3-[(2,4-dimethoxyphenyl)amino]-3-oxopropyl}piperazine-1-carboxylate. One direction is to further elucidate its mechanism of action and its pharmacological properties. This could lead to the development of new therapeutic applications for the compound. Another direction is to optimize the synthesis method to improve the yield and purity of the compound. This could make it more accessible for research and potentially for clinical use. Additionally, future research could investigate the potential of Ethyl 4-{3-[(2,4-dimethoxyphenyl)amino]-3-oxopropyl}piperazine-1-carboxylate as a treatment for other diseases, such as inflammatory bowel disease, multiple sclerosis, and rheumatoid arthritis.

Synthesis Methods

The synthesis of Ethyl 4-{3-[(2,4-dimethoxyphenyl)amino]-3-oxopropyl}piperazine-1-carboxylate involves the reaction of 4-(2,4-dimethoxyphenyl)-1,2,3,6-tetrahydropyridine-2,5-dione with piperazine and ethyl chloroformate in the presence of a base. The reaction yields Ethyl 4-{3-[(2,4-dimethoxyphenyl)amino]-3-oxopropyl}piperazine-1-carboxylate in good yield and purity. The synthesis method has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

Ethyl 4-{3-[(2,4-dimethoxyphenyl)amino]-3-oxopropyl}piperazine-1-carboxylate has been extensively studied for its potential therapeutic applications. It has been shown to have anticancer, anti-inflammatory, and antifungal activities. It has also been studied for its potential as a treatment for Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders. Ethyl 4-{3-[(2,4-dimethoxyphenyl)amino]-3-oxopropyl}piperazine-1-carboxylate has been shown to inhibit the proliferation of cancer cells and induce apoptosis in cancer cells. It also has anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Ethyl 4-{3-[(2,4-dimethoxyphenyl)amino]-3-oxopropyl}piperazine-1-carboxylate has been shown to have antifungal activity against Candida albicans, a common fungal pathogen. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.